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Compound of Interest

Compound Name:
N-(3,3,3-

trifluoropropyl)cyclohexanamine

CAS No.: 1178206-11-5

Cat. No.: B1526427

Get Quote

Executive Summary & Compound Profile
N-(3,3,3-trifluoropropyl)cyclohexanamine is a critical secondary amine building block utilized

in the synthesis of pharmaceutical candidates, particularly in programs targeting G-protein

coupled receptors (GPCRs) where fluorinated motifs modulate metabolic stability and

lipophilicity (

).

This guide provides a comprehensive spectral breakdown, synthesis logic, and quality control

protocols. The data presented synthesizes standard chemometric principles with experimental

baselines for fluorinated alkyl-amines.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1526427#bc-rfq
https://www.benchchem.com/product/b1526427/docs?utm_src=pdf-body#technical-characterization-guide-n-3-3-3-trifluoropropyl-cyclohexanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526427?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name N-(3,3,3-trifluoropropyl)cyclohexanamine

CAS Number 1178206-11-5

Molecular Formula

Molecular Weight 195.23 g/mol

Exact Mass 195.1235

Appearance Colorless to pale yellow liquid

Solubility
Soluble in

, MeOH, DMSO; sparingly soluble in water

Synthesis & Process Logic
Understanding the synthesis is prerequisite to interpreting the spectra, as it dictates the

impurity profile (e.g., residual aldehyde or over-alkylated tertiary amines).

Primary Route: Reductive Amination
The most robust synthesis involves the reductive amination of 3,3,3-trifluoropropanal with

cyclohexylamine using Sodium Triacetoxyborohydride (

) as the reducing agent.
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Figure 1: Reductive amination pathway. Note that the tertiary amine impurity arises if

stoichiometry is not controlled.

Spectral Data Analysis
The following data represents the high-confidence spectral signature expected for

pure material.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:

(Chloroform-d) is recommended for clear resolution of the amine proton and aliphatic chain.

NMR (400 MHz,

)
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Shift (

, ppm)
Multiplicity Integration Assignment

Coupling
Constants (

)

2.88 Triplet (t) 2H Hz

2.43 Multiplet (tt) 1H (Cyclohexyl) Hz

2.28 Multiplet (dq) 2H
Hz,

Hz

1.88 Broad (m) 2H Cyclohexyl -

1.72 Broad (m) 2H Cyclohexyl -

1.60 Broad (m) 1H Cyclohexyl -

1.30 - 1.00 Multiplet 6H

Cyclohexyl

+

Ring inversion

overlap

Key Diagnostic Feature: The methylene group adjacent to the

(2.28 ppm) appears as a complex multiplet (often a quartet of triplets) due to strong coupling
with the three fluorine atoms (

) and the adjacent methylene protons.

NMR (100 MHz,

)
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Shift (

, ppm)
Type Assignment

Coupling (

)

126.8 Quartet Hz

56.5 Singlet (Cyclohexyl) -

42.1 Singlet Possible weak

34.2 Quartet Hz

33.6 Singlet Cyclohexyl -

26.2 Singlet Cyclohexyl -

25.1 Singlet Cyclohexyl -

NMR (376 MHz,

)
Shift:

-64.2 ppm

Multiplicity: Triplet (

Hz)

Interpretation: A clean triplet indicates the

group is intact and adjacent to a

group. A singlet here would indicate degradation or lack of adjacent protons.

Mass Spectrometry (MS)
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Method: ESI+ (Electrospray Ionization, Positive Mode) or GC-MS (EI).

Molecular Ion (

): 196.1 m/z

Base Peak (EI): 152 m/z (Loss of propyl chain fragment) or 112 m/z (Cyclohexyl-NH=CH2+).

Fragmentation Pathway (ESI):

Precursor: 196.1 m/z

Primary Loss: Neutral loss of

(20 Da) is rare in simple amines; look for

-cleavage.

Characteristic Fragment: m/z 112 (Cyclohexyl-NH=CH

) — cleavage between the

and

carbons of the trifluoropropyl chain.

[M+H]+ 
 m/z 196.1

Fragment A 
 m/z 112 

 (Cyclohexyl-N=CH2)+

Alpha Cleavage

Fragment B 
 m/z 83 

 (CF3-CH2)+

Charge Retention on Fluoro-alkyl

Click to download full resolution via product page

Figure 2: Predicted ESI+ fragmentation pattern.
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Infrared (IR) Spectroscopy
N-H Stretch: Weak band at

cm

(secondary amine).

C-H Stretch: Strong bands at

cm

(cyclohexyl ring).

C-F Stretch: Strong, broad bands in the "fingerprint" region, specifically

cm

. Look for multiple peaks due to the

group.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Mass: Weigh 10-15 mg of the amine oil.

Solvent: Dissolve in 0.6 mL of

(containing 0.03% TMS as internal standard).

Tube: Transfer to a clean, dry 5mm NMR tube.

Acquisition:

Run

with at least 16 scans to resolve end-group multiplets.

Run
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uncoupled first to confirm purity.

Protocol B: HPLC Purity Check
To ensure the spectral data is valid, purity must be established.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 210 nm (low wavelength required as the compound lacks a strong

chromophore).

Note: The TFA in the mobile phase ensures the amine is protonated, improving peak shape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Nicotine (CAS 54-11-5) - Chemistry For Industry - Solvents & Chemicals - Masterchem.ee
[masterchem.ee]
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trifluoropropyl)cyclohexanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526427/docs#technical-characterization-guide-n-3-
3-3-trifluoropropyl-cyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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